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Get Quote

The table below summarizes key information for Tofimilast and other inhaled PDE4 inhibitors that have

advanced in clinical development.

Drug Name
Status (as of
search results)

Reported Efficacy in Clinical Trials
Key Limitations & Side
Effects

Tofimilast Development
discontinued [1]

Modest potency; failed to
demonstrate efficacy in Phase II trials

[1].

Lack of clinical efficacy
[1].

GSK256066 Development

likely hampered
[1]

Robust anti-inflammatory effects in

preclinical animal models [1].

Dose-limiting safety profile

[1].

UK-500,001 Development
discontinued [1]

[2]

Lack of clinical activity [1]. Moderate potency, low
solubility, systemic side

effects (e.g., diarrhea) [1].

AWD-12-281 Development

discontinued [1]

Failed to demonstrate efficacy in

Phase II trials [1].

Information not specified

in search results.

Tanimilast
(CHF6001)

Reached Phase

III [1]

Proven anti-inflammatory properties

in experimental rodent models;

Good tolerability and

safety profile reported with
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Drug Name
Status (as of
search results)

Reported Efficacy in Clinical Trials
Key Limitations & Side
Effects

promising pharmacodynamic results
in clinical trials [1].

no class-related side
effects in Phase II [1].

Experimental Context for Preclinical Research

To help you understand how the efficacy of a drug like Tofimilast is typically evaluated in a preclinical

setting, here is a generalized workflow for an acute asthma animal model. This model is used to investigate

pathogenesis and screen new therapies [3].
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Measured Parameters

Start: Animal Model
Selection (e.g., Mouse)

Sensitization Phase
(Day 0 to ~Day 14)

Systemic (i.p./s.c.) or
intranasal allergen exposure

Challenge Phase
(After sensitization)

Repeated airway provocation
via aerosol, intranasal, or

intratracheal routes

Outcome Evaluation

Airway Hyperresponsiveness (AHR) Serum-specific Antibodies (e.g., IgE)
Airway Inflammation
(BAL fluid cell count, 

cytokine levels)

Histological Analysis
(inflammation, remodeling)
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The Mechanism of PDE4 Inhibition

The therapeutic goal of PDE4 inhibitors in asthma is to reduce inflammation by targeting intracellular

signaling. The following diagram illustrates this core mechanism, which is shared by drugs in this class [4]

[1].
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Insights for Researchers

The available data suggests that Tofimilast's primary limitation was lack of demonstrated efficacy in

Phase II clinical trials despite advancing to that stage [1]. This highlights a common challenge in drug

development: preclinical success in animal models does not always translate to clinical efficacy in

humans [5]. The development of other inhaled PDE4 inhibitors, like UK-500,001, was also halted due to

lack of clinical activity and side effects, while Tanimilast has progressed further with a more favorable

profile [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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